3,5-DiMethyl-d6-cyclohexanone--d4
Overview
Description
“3,5-DiMethyl-d6-cyclohexanone–d4” is a deuterium-labeled version of 3,5-Dimethylcyclohexanone . It has a molecular formula of C8H4D10O . The compound is used in research, particularly as a tracer for quantitation during the drug development process .
Synthesis Analysis
The synthesis of “3,5-DiMethyl-d6-cyclohexanone–d4” involves the incorporation of stable heavy isotopes of hydrogen (deuterium) into the 3,5-Dimethylcyclohexanone molecule . Deuteration has gained attention due to its potential to affect the pharmacokinetic and metabolic profiles of drugs .Molecular Structure Analysis
The molecular structure of “3,5-DiMethyl-d6-cyclohexanone–d4” consists of a cyclohexanone ring with two methyl groups attached at the 3rd and 5th positions . The compound also contains ten deuterium atoms, which replace the hydrogen atoms in the original 3,5-Dimethylcyclohexanone molecule .Chemical Reactions Analysis
As a stable isotope-labeled compound, “3,5-DiMethyl-d6-cyclohexanone–d4” is primarily used as a tracer in chemical reactions . The deuterium atoms in the compound allow for precise tracking and quantitation in various chemical and biological processes .Physical And Chemical Properties Analysis
The physical and chemical properties of “3,5-DiMethyl-d6-cyclohexanone–d4” are similar to those of 3,5-Dimethylcyclohexanone, with the primary difference being the replacement of hydrogen atoms with deuterium . This results in a slight increase in the molecular weight of the compound .Mechanism of Action
Safety and Hazards
As with any chemical compound, appropriate safety measures should be taken when handling “3,5-DiMethyl-d6-cyclohexanone–d4”. It’s important to avoid contact with skin and eyes, and to use the compound only in well-ventilated areas . In case of accidental ingestion or inhalation, medical attention should be sought immediately .
Future Directions
The use of deuterium-labeled compounds like “3,5-DiMethyl-d6-cyclohexanone–d4” is a growing field in drug development and pharmacokinetic studies . The ability to track these compounds precisely in biological systems allows for a better understanding of drug metabolism and can inform the design of more effective therapeutic agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-DiMethyl-d6-cyclohexanone--d4 involves the conversion of a suitable starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Deuterated acetone", "Deuterated cyclohexanone", "Methylmagnesium bromide", "Lithium aluminum deuteride", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Water", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Synthesize 3,5-Dimethylcyclohexanone by reacting deuterated acetone with deuterated cyclohexanone in the presence of methylmagnesium bromide.", "Step 2: Reduce 3,5-Dimethylcyclohexanone to 3,5-Dimethylcyclohexanol using lithium aluminum deuteride.", "Step 3: Oxidize 3,5-Dimethylcyclohexanol to 3,5-Dimethylcyclohexanone using sodium borohydride and hydrochloric acid.", "Step 4: Deuterate 3,5-Dimethylcyclohexanone by reacting it with deuterated ethanol in the presence of sodium hydroxide.", "Step 5: Recrystallize the product from diethyl ether to obtain 3,5-DiMethyl-d6-cyclohexanone--d4 in high purity." ] } | |
CAS RN |
1219804-55-3 |
Product Name |
3,5-DiMethyl-d6-cyclohexanone--d4 |
Molecular Formula |
C8H4D10O |
Molecular Weight |
136.2577778 |
synonyms |
3,5-DiMethyl-d6-cyclohexanone--d4 |
Origin of Product |
United States |
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